1-Cyclohexyl-4-ethoxy-2-phenyl-1H-pyrrole

• CAS No.: 104599-50-0
• Molecular Formula: C18H23NO
• Molecular Weight: 269.4 g/mol
• IUPAC Name: 1-cyclohexyl-4-ethoxy-2-phenylpyrrole
• InChI: InChI=1S/C18H23NO/c1-2-20-17-13-18(15-9-5-3-6-10-15)19(14-17)16-11-7-4-8-12-16/h3,5-6,9-10,13-14,16H,2,4,7-8,11-12H2,1H3
• InChI Key: JUNZJKZTYNKUOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(C(=C1)C2=CC=CC=C2)C3CCCCC3

Description

1-Cyclohexyl-4-ethoxy-2-phenyl-1H-pyrrole is an organic compound that belongs to the class of pyrroles. Pyrroles are five-membered heterocyclic compounds containing one nitrogen atom. This particular compound is characterized by the presence of a cyclohexyl group, an ethoxy group, and a phenyl group attached to the pyrrole ring. The unique structure of this compound makes it an interesting subject for various chemical and biological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Cyclohexyl-4-ethoxy-2-phenyl-1H-pyrrole can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under acidic or basic conditions. For instance, the reaction of cyclohexylamine, ethyl acetoacetate, and phenylhydrazine in the presence of a catalyst can lead to the formation of the desired pyrrole compound.

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-Cyclohexyl-4-ethoxy-2-phenyl-1H-pyrrole undergoes various chemical reactions,